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Compound of Interest

Compound Name: Conteltinib

Cat. No.: B606762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility and

stability of conteltinib, a potent multi-kinase inhibitor, for its effective use in in vitro cell culture

applications.

Introduction to Conteltinib
Conteltinib (also known as CT-707) is a powerful inhibitor of several tyrosine kinases,

including Anaplastic Lymphoma Kinase (ALK), Focal Adhesion Kinase (FAK), and Proline-rich

Tyrosine Kinase 2 (Pyk2).[1][2] Its ability to disrupt key signaling pathways makes it a valuable

tool for cancer research and drug development.[2][3] Conteltinib has demonstrated significant

anti-tumor activities in preclinical studies and is being investigated in clinical trials for various

cancers, including non-small cell lung cancer.[3][4]

Conteltinib Signaling Pathways
Conteltinib exerts its biological effects by inhibiting critical signaling pathways involved in cell

proliferation, survival, migration, and angiogenesis.[2] Specifically, it targets:

ALK Signaling: In cancers driven by ALK rearrangements, conteltinib inhibits the

constitutively active ALK fusion protein, thereby blocking downstream pathways such as the

PI3K/AKT, JAK/STAT, and RAS/MEK/ERK pathways.[3][5]
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FAK Signaling: As a potent FAK inhibitor (IC50 of 1.6 nM), conteltinib disrupts focal

adhesion dynamics, which are crucial for cell adhesion, migration, and invasion.[1][6][7]

Below is a diagram illustrating the primary signaling pathways inhibited by conteltinib.

Cell Membrane Cytoplasm

Nucleus

Receptor Tyrosine Kinases
(e.g., ALK)

ALK

Integrins

FAK Pyk2

Conteltinib

PI3K/AKT PathwayJAK/STAT PathwayRAS/MEK/ERK Pathway Downstream Effectors

Cell SurvivalCell Proliferation Cell Migration

Click to download full resolution via product page

Caption: Conteltinib inhibits ALK, FAK, and Pyk2 signaling pathways.

Solubility of Conteltinib
The solubility of conteltinib is a critical factor for its use in cell-based assays. It is important to

prepare stock solutions in an appropriate solvent and to be aware of its solubility limits in

aqueous media.

Solubility in Common Solvents
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Solvent Solubility Notes

DMSO 25 mg/mL (39.31 mM)[1][6]

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[1] Ultrasonic

treatment may be needed to

fully dissolve the compound.[6]

Water Insoluble[6]

Ethanol Insoluble[6]

Formulations for In Vivo and In Vitro Use
For specific applications, conteltinib can be prepared in various formulations to enhance its

solubility and delivery.

Application Formulation Components Final Concentration

In Vitro
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (3.27 mM)[6]

In Vitro
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL (3.27 mM)[6]

In Vivo (Oral) 10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (3.27 mM)[6]

Stability of Conteltinib in Solution
Proper storage of conteltinib stock solutions is essential to maintain its activity.

Storage Condition Solvent Stability Duration

-20°C Powder 3 years[6]

-20°C In solvent 1 year[6][8]

-80°C In solvent 2 years[6][8]
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Note: It is highly recommended to aliquot stock solutions into single-use volumes to avoid

repeated freeze-thaw cycles.[6][9]

Protocol for Preparing Conteltinib for Cell Culture
This protocol describes the preparation of a conteltinib stock solution and its dilution into cell

culture medium for use in cellular assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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